Cas no 175874-61-0 (1H-Imidazole-2,5-dicarboxylicacid)

• Product name: 1H-Imidazole-2,5-dicarboxylicacid
• CAS No: 175874-61-0
• MF: C₅H₄N₂O₄
• MW: 156.09626
• CID: 112180
• PubChem ID: 19877677

1H-Imidazole-2,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2,5-dicarboxylicacid
• 1H-imidazole-2,4-dicarboxylic acid
• 1H-Imidazole-2,4-dicarboxylicacid(9CI)
• 175874-61-0
• imidazoledicarboxylic acid
• 1H-imidazole-2,5-dicarboxylic acid
• 1H-IMIDAZOLE-2,4-DICARBOXYLICACID
• SCHEMBL87944
• SCHEMBL8306045

• Inchi： InChI=1S/C5H4N2O4/c8-4(9)2-1-6-3(7-2)5(10)11/h1H,(H,6,7)(H,8,9)(H,10,11)
• InChI Key： ZUUNZDIGHGJBAR-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=CN=C1C(O)=O

Computed Properties

• Exact Mass: 156.01712
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles